Cas no 500901-64-4 (3-Ethoxy-5-methylbenzoic acid)

• Product Name: 3-Ethoxy-5-methylbenzoic acid
• CAS No: 500901-64-4
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD27940681
• CID: 2083661

3-Ethoxy-5-methylbenzoic acid Properties

Names and Identifiers

• 3-Ethoxy-5-methylbenzoic Acid
• NSC175904
• SY028674

• MDL： MFCD27940681
• InChIKey： IGMIFUNQHWJLEB-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-3-13-9-5-7(2)4-8(6-9)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C(=O)O[H])C([H])=C(C([H])([H])[H])C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Heavy Atom Count: 13
• Complexity: 179
• Topological Polar Surface Area: 46.5